Cas no 16600-93-4 (1,3-Benzenediol,5-methoxy-2-nitro-)
16600-93-4 structure
Product Name:1,3-Benzenediol,5-methoxy-2-nitro-
CAS No:16600-93-4
MF:C7H7NO5
MW:185.134182214737
CID:134595
Update Time:2024-01-25
1,3-Benzenediol,5-methoxy-2-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenediol,5-methoxy-2-nitro-
- 1,3-Dihydroxy-5-methoxy-2-nitrobenzene
- 2,6-Dihydroxy-4-methoxynitrobenzene
- Resorcinol,5-methoxy-2-nitro- (6CI,8CI)
- 5-methoxy-2-nitro-1,3-benzenediol
- 1,3-Benzenediol, 5-methoxy-2-nitro-
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- Inchi: 1S/C7H7NO5/c1-13-4-2-5(9)7(8(11)12)6(10)3-4/h2-3,9-10H,1H3
- InChI Key: FUELYBCVVDMRMT-UHFFFAOYSA-N
- SMILES: C1(O)=CC(OC)=CC(O)=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 185.03241
Experimental Properties
- Density: 1.515±0.06 g/cm3(Predicted)
- Melting Point: 154 °C(Solv: ethanol (64-17-5))
- Boiling Point: 337.6±37.0 °C(Predicted)
- PSA: 92.83
- pka: 4.71±0.20(Predicted)
1,3-Benzenediol,5-methoxy-2-nitro- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
16600-93-4 (1,3-Benzenediol,5-methoxy-2-nitro-) Related Products
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